N-[(E)-(5-morpholin-4-ylthiophen-2-yl)methylideneamino]-N-phenylaniline

• Molecular Formula: C21H21N3OS
• Molecular Weight: 363.5 g/mol
• IUPAC Name: N-[(E)-(5-morpholin-4-ylthiophen-2-yl)methylideneamino]-N-phenylaniline
• InChI: InChI=1S/C21H21N3OS/c1-3-7-18(8-4-1)24(19-9-5-2-6-10-19)22-17-20-11-12-21(26-20)23-13-15-25-16-14-23/h1-12,17H,13-16H2/b22-17+
• InChI Key: LKKAEMXPPQJMQQ-OQKWZONESA-N
• Isomeric SMILES: C1COCCN1C2=CC=C(S2)/C=N/N(C3=CC=CC=C3)C4=CC=CC=C4
• SMILES: C1COCCN1C2=CC=C(S2)C=NN(C3=CC=CC=C3)C4=CC=CC=C4

Description

N-[[5-(4-morpholinyl)-2-thiophenyl]methylideneamino]-N-phenylaniline is a member of phenylhydrazines.

Scientific Research Applications

Synthesis and Chemical Reactions

• The reaction between enamines like 4-(1-phenyl-1-propenyl)morpholine and N-benzylideneanilines has been studied, providing N-(3-aryl-2-methyl-1-phenylallylidene)anilines, which demonstrate a [2+2] cycloaddition reaction between enamines and Schiff bases (Nomura et al., 1982).

Molecular Structure and Supramolecular Interactions

• A study on salicyl­aldehyde N(4)-morpholino­thio­semi­carbazone, a compound with a similar morpholine structure, focused on its crystal structure and hydrogen-bonding patterns, providing insights into the molecular configuration and supramolecular interactions of related compounds (Buu et al., 2019).

Bio-relevant Catalytic Activities

• Zinc(II) complexes with Schiff-base ligands involving morpholino units show bio-relevant catalytic activities, such as DNA cleavage and hydrolytic cleavage of phosphoester bonds, indicating the potential biological relevance of similar morpholine-based structures (Chakraborty et al., 2014).

Antimicrobial Activity

• Novel (E)-N-{[2-(morpholin-4-yl)quinolin-3-yl]methylidene}aniline derivatives show significant antimicrobial activity against various microorganisms, indicating the potential of morpholine-containing compounds in antimicrobial applications (Subhash & Bhaskar, 2020).

Antitumor Activity

• Morpholine derivatives have been shown to possess inhibitory effects against tumor cells, suggesting the potential use of similar compounds in cancer treatment (Zhang et al., 2019).